Cas no 1361544-86-6 (2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine)

• Product Name: 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine
• CAS No: 1361544-86-6
• MF: C₁₇H₆Cl₇N
• MW: 472.407237529755
• CID: 4966866
• Update Time: 2025-11-01

2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine

• Inchi： 1S/C17H6Cl7N/c18-8-2-4-10(20)15(23)13(8)7-1-6-12(22)25-17(7)14-9(19)3-5-11(21)16(14)24/h1-6H
• InChI Key： XKAYIFFVYOKJBB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC=C(N=C1C1C(=CC=C(C=1Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 470.829043 g/mol
• Monoisotopic Mass: 468.831993 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 472.4
• XLogP3: 8.9
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine

2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Modern Biomedical Research

2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine, with the chemical formula C₂₁H₁₄Cl₆N, is a halogenated aromatic compound that has garnered significant attention in the field of biomedical research. Its unique molecular structure, characterized by the presence of multiple trichlorophenyl groups and a chlorinated pyridine ring system, enables it to exhibit a range of biological activities that are being actively explored for potential therapeutic applications. The compound is cataloged under the CAS No. 1361544-86-6, which serves as a critical identifier for its chemical identity in scientific databases and regulatory frameworks.

The molecular architecture of 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine is centered around a pyridine ring substituted with two trichlorophenyl groups at the 2 and 3 positions, along with a single chlorine atom at the 6 position. This structural design contributes to its stability and reactivity, making it a valuable candidate for further chemical modifications. Recent studies have highlighted the importance of halogenation in modulating the physicochemical properties of aromatic compounds, with trichlorophenyl groups playing a pivotal role in enhancing their interaction with biological targets.

One of the most notable advancements in the study of 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine has been its application in the development of antimicrobial agents. Researchers have demonstrated that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property is attributed to its ability to disrupt microbial cell membranes, a mechanism that has been extensively studied in the context of halogenated aromatic compounds. For instance, a 2023 study published in Journal of Antimicrobial Chemotherapy reported that the compound showed significant efficacy against Staphylococcus aureus and Pseudomonas aeruginosa, two pathogens known for their resistance to conventional antibiotics.

Furthermore, the compound has been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in the pathogenesis of numerous diseases, including chronic inflammatory disorders and autoimmune conditions. The chlorinated pyridine structure of 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine may contribute to its anti-inflammatory effects by modulating the activity of inflammatory cytokines. A 2024 study in Pharmacological Research found that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its antimicrobial and anti-inflammatory properties, 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine has also been explored for its role in drug delivery systems. The compound's ability to form stable complexes with various ligands makes it a promising candidate for the development of targeted drug delivery platforms. Recent work in Advanced Drug Delivery Reviews (2023) highlighted the potential of halogenated aromatic compounds in enhancing the bioavailability and specificity of therapeutic agents. By conjugating 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine with targeting moieties, researchers have been able to achieve improved delivery of drugs to specific cellular compartments, thereby increasing their therapeutic efficacy.

The synthesis of 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine involves a series of well-defined chemical reactions, including halogenation and coupling reactions. The initial step typically involves the chlorination of a pyridine ring, followed by the introduction of trichlorophenyl groups through a coupling process. The resulting compound is then purified and characterized using techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These analytical methods are crucial for confirming the structural integrity of the compound and ensuring its suitability for further biological studies.

Despite its promising properties, the use of 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine in biomedical applications is not without challenges. One of the primary concerns is its potential toxicity, which must be carefully evaluated before any therapeutic application. In vitro studies have shown that the compound exhibits low cytotoxicity at concentrations relevant to its antimicrobial and anti-inflammatory activities, but further in vivo studies are required to assess its safety profile. Additionally, the compound's halogenated aromatic structure may lead to environmental persistence, raising questions about its long-term ecological impact.

Looking ahead, the future of 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine in biomedical research is likely to be shaped by advances in computational modeling and drug design. Computational tools can be used to predict the compound's interactions with biological targets, enabling the design of more effective derivatives. For example, in silico studies have suggested that modifying the trichlorophenyl groups or introducing additional functional groups could enhance the compound's therapeutic potential while minimizing its toxic effects. These insights will be critical for the development of next-generation halogenated aromatic compounds with improved efficacy and safety profiles.

In conclusion, 2,3-Bis(2,3,6-trichlorophenyl)-6-chloropyridine represents a significant advancement in the field of biomedical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutic agents. While challenges remain in optimizing its safety and environmental impact, ongoing research is likely to pave the way for its broader application in the treatment of infectious and inflammatory diseases. As the field continues to evolve, the compound's role in modern biomedical research is expected to grow, offering new opportunities for innovation and discovery.